![molecular formula C10H17NO4 B8388772 Ethyl 2-[(2-methylpropoxy)imino]-3-oxobutanoate CAS No. 68401-36-5](/img/structure/B8388772.png)
Ethyl 2-[(2-methylpropoxy)imino]-3-oxobutanoate
Cat. No. B8388772
M. Wt: 215.25 g/mol
InChI Key: BSPASHUWADVGCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04604456
Procedure details
Ethyl 2-hydroxyimino-3-oxobutyrate (syn isomer, 40 g.), N,N-dimethylformamide (200 ml.), potassium carbonate (52.7 g.) and iso-butyl bromide (34.94 g.) were treated in a similar manner to that of Example F-(1) to give ethyl 2-iso-butoxyimino-3-oxo-butyrate (syn isomer, 42 g.).
Identifiers
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REACTION_CXSMILES
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[OH:1][N:2]=[C:3]([C:9](=[O:11])[CH3:10])[C:4]([O:6][CH2:7][CH3:8])=[O:5].C(=O)([O-])[O-].[K+].[K+].[CH2:18](Br)[CH:19]([CH3:21])[CH3:20]>CN(C)C=O>[CH2:18]([O:1][N:2]=[C:3]([C:9](=[O:11])[CH3:10])[C:4]([O:6][CH2:7][CH3:8])=[O:5])[CH:19]([CH3:21])[CH3:20] |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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40 g
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Type
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reactant
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Smiles
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ON=C(C(=O)OCC)C(C)=O
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Name
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Quantity
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52.7 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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34.94 g
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Type
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reactant
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Smiles
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C(C(C)C)Br
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C(C)C)ON=C(C(=O)OCC)C(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 42 g | |
| YIELD: CALCULATEDPERCENTYIELD | 77.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
